2-[(3-chlorophenyl)amino]acetic acid hydrochloride

Specification

• CAS No.: 1181458-96-7
• Molecular Formula: C8H9Cl2NO2
• Molecular Weight: 222.07 g/mol
• IUPAC Name: 2-(3-chloroanilino)acetic acid;hydrochloride
• Standard InChI: InChI=1S/C8H8ClNO2.ClH/c9-6-2-1-3-7(4-6)10-5-8(11)12;/h1-4,10H,5H2,(H,11,12);1H
• Standard InChI Key: HTCPIFHPOKIARW-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Cl)NCC(=O)O.Cl
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NCC(=O)O.Cl

Introduction

2-[(3-chlorophenyl)amino]acetic acid hydrochloride is a chemical compound with the CAS number 1181458-96-7. It is primarily used in scientific research and is not intended for personal or therapeutic use. This compound is a derivative of aminoacetic acid, incorporating a 3-chlorophenyl group, which modifies its chemical and biological properties.

Safety Information

The safety information for handling 2-[(3-chlorophenyl)amino]acetic acid hydrochloride includes:

• GHS Pictogram: GHS07 (Warning)

• Signal Word: Warning

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)

• Precautionary Statements: P261 (Avoid breathing dust), P264 (Wash hands thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/eye protection), P302+P352 (If on skin: Wash with plenty of soap and water), P304+P340 (If inhaled: Remove person to fresh air and keep comfortable for breathing), P305+P351+P338 (If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P330 (Rinse mouth), P362+P364 (Take off contaminated clothing and wash before reuse), P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405 (Store locked up), P501 (Dispose of contents/container to an approved waste disposal plant).

Comparison with Related Compounds

Other related compounds, such as (R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride (CAS No. 37085-27-1), share similar chemical properties but differ in their stereochemistry and specific applications. These compounds are also used in research settings and have similar handling and storage requirements.

Compound	CAS No.	Molecular Weight	Purity	Storage Conditions
2-[(3-chlorophenyl)amino]acetic acid hydrochloride	1181458-96-7	222.07 g/mol	95%	Sealed in dry, 2-8°C
(R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride	37085-27-1	222.07 g/mol	Not specified	Sealed in dry, 2-8°C